Cas no 941999-06-0 (2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-ethylphenyl)acetamide)

• Product name: 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-ethylphenyl)acetamide
• CAS No: 941999-06-0
• MF: C₁₇H₁₈N₆OS
• MW: 354.429420948029
• CID: 5503407

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[4-amino-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-N-(3-ethylphenyl)-
• 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-ethylphenyl)acetamide

• Inchi： 1S/C17H18N6OS/c1-2-12-5-3-7-14(9-12)20-15(24)11-25-17-22-21-16(23(17)18)13-6-4-8-19-10-13/h3-10H,2,11,18H2,1H3,(H,20,24)
• InChI Key： JMCCNTZERIQBPH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(CC)=C1)(=O)CSC1N(N)C(C2=CC=CN=C2)=NN=1

Additional information on 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-ethylphenyl)acetamide

Comprehensive Overview of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-ethylphenyl)acetamide (CAS No. 941999-06-0)

The compound 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-ethylphenyl)acetamide, identified by its CAS No. 941999-06-0, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridin-3-yl group and a 1,2,4-triazole core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of kinase inhibition and anti-inflammatory therapies.

In recent years, the demand for novel heterocyclic compounds like 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-ethylphenyl)acetamide has surged due to their versatility in medicinal chemistry. The compound’s sulfanylacetamide moiety is particularly noteworthy, as it often contributes to enhanced bioavailability and binding affinity. This aligns with current trends in precision medicine, where researchers seek molecules with high selectivity and minimal off-target effects. Questions such as "How does this compound interact with biological targets?" or "What are its potential therapeutic applications?" are frequently searched in academic and industry circles.

From a synthetic perspective, the preparation of CAS No. 941999-06-0 involves multi-step organic reactions, including cyclization and amide coupling. Its 3-ethylphenyl substituent adds lipophilicity, which can influence pharmacokinetic properties like absorption and distribution. These characteristics are critical for researchers optimizing drug candidates, especially in the fields of oncology and neurology. Notably, the compound’s pyridine-triazole hybrid structure has drawn comparisons to other small-molecule inhibitors in clinical trials, sparking discussions about its mechanism of action.

The growing interest in CAS No. 941999-06-0 also reflects broader shifts in computational drug design. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are often employed to predict its interactions with proteins. Such approaches address common queries like "Can this compound be repurposed for other diseases?" or "What modifications could improve its efficacy?". Additionally, its potential role in combination therapies is a hot topic, as synergistic effects with existing drugs could unlock new treatment paradigms.

Safety and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-ethylphenyl)acetamide remain under investigation. While preliminary data suggest favorable properties, rigorous in vitro and in vivo studies are essential to validate its therapeutic potential. This aligns with the pharmaceutical industry’s emphasis on translational research, bridging the gap between laboratory findings and clinical applications.

In summary, CAS No. 941999-06-0 represents a promising scaffold for future drug development. Its structural complexity and functional diversity position it as a valuable tool for addressing unmet medical needs. As research progresses, this compound may emerge as a cornerstone in the development of next-generation targeted therapies, answering the pressing demand for more effective and safer treatments.